Cas no 34883-39-1 (2,5-Dichlorobiphenyl)

• Product Name: 2,5-Dichlorobiphenyl
• CAS No: 34883-39-1
• MF: C₁₂H₈Cl₂
• MW: 223.09792137146
• CID: 309702
• PubChem ID: 36980
• Update Time: 2025-04-19

2,5-Dichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,5-dichloro-
• 1,4-dichloro-2-phenylbenzene
• 2,5-Dichlorobiphenyl
• 2,5-PCB
• 2.5-Dichlorobiphenyl Solution
• 1,1'-Biphenyl,2,5-dichloro
• 2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYL CHLORIDE
• 2,5-chlorobiphenyl
• 2,5-Dichlor-biphenyl
• 2,5-Dichloro-1,1'-biphenyl
• 2,5-dichloro-biphenyl
• 3,6-Dichlorobiphenyl
• AKOS024438630
• CHEMBL1797264
• DTXCID0038918
• 34883-39-1
• PCB No. 9
• NS00001747
• 1,1'-Biphenyl, 2,5-dichloro-; Biphenyl, 2,5-dichloro- (6CI,7CI); 2,5-Dichloro-1,1'-biphenyl; 2,5-Dichlorobiphenyl; PCB 9; 2,5-DiCB
• SCHEMBL2934398
• CHEBI:34246
• Q27115939
• UNII-35R7J07E3D
• DTXSID7073480
• 1,1'-Biphenyl, 2,5-dichloro-
• PCB 9
• Biphenyl, 2,5-dichloro-
• 35R7J07E3D

• MDL： MFCD00055263
• Inchi： 1S/C12H8Cl2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： KKQWHYGECTYFIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 222.00000
• Monoisotopic Mass: 222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.2490 (rough estimate)
• Melting Point: 22.5°C
• Boiling Point: 289.78°C (rough estimate)
• Flash Point: 133.7 °C
• Refractive Index: 1.5940 (rough estimate)
• PSA: 0.00000
• LogP: 4.66040

2,5-Dichlorobiphenyl Security Information

• Hazardous Material transportation number：UN 2315
• Hazard Category Code： 33-50/53
• Safety Instruction： 35-60-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：II
• Packing Group：II
• Packing Group：II
• Risk Phrases：R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls